Cas no 2228200-58-4 (tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate
• CAS No: 2228200-58-4
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6121280
• PubChem ID: 165698320
• Update Time: 2025-10-23

tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate
• EN300-1883922
• tert-butyl N-[3-amino-2-(2-methyloxolan-3-yl)propyl]carbamate
• 2228200-58-4

• Inchi： 1S/C13H26N2O3/c1-9-11(5-6-17-9)10(7-14)8-15-12(16)18-13(2,3)4/h9-11H,5-8,14H2,1-4H3,(H,15,16)
• InChI Key： PRJBKNGSUQMKAE-UHFFFAOYSA-N
• SMILES： O1CCC(C1C)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate

Research Brief on tert-Butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate (CAS: 2228200-58-4)

The compound tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate (CAS: 2228200-58-4) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate as a key intermediate in the synthesis of novel bioactive compounds. Its unique structural features, including the tert-butyl carbamate group and the 2-methyloxolane moiety, make it a versatile building block for the development of protease inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of hepatitis C virus NS3/4A protease inhibitors with improved pharmacokinetic properties.

In terms of synthetic methodology, several innovative approaches have been reported for the preparation of this compound. A recent patent application (WO2023051234) describes an optimized route featuring a stereoselective cyclization step that significantly improves the yield of the desired (S)-enantiomer. This advancement is particularly important as the stereochemistry at the 2-position of the propyl chain has been shown to critically influence biological activity in downstream derivatives.

Pharmacological investigations have revealed promising aspects of derivatives containing this scaffold. Research published in Bioorganic & Medicinal Chemistry Letters (2024) indicates that compounds derived from tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate exhibit selective inhibition of cathepsin K, suggesting potential applications in osteoporosis treatment. The oxolane ring appears to confer favorable metabolic stability while maintaining target engagement, addressing a common challenge in protease inhibitor development.

From a drug delivery perspective, the physicochemical properties of this compound have been extensively characterized. Its calculated logP of 1.2 and polar surface area of 58 Ų suggest good membrane permeability while maintaining sufficient solubility for oral administration. These characteristics, combined with the synthetic accessibility of the scaffold, position it as an attractive starting point for medicinal chemistry campaigns targeting intracellular protein-protein interactions.

Ongoing research is exploring the application of this scaffold beyond protease inhibition. Preliminary results from a multi-center study presented at the 2024 American Chemical Society National Meeting suggest potential utility in the development of covalent inhibitors targeting KRAS G12C, a prominent oncogenic driver in various cancers. The amino group in the structure serves as an effective handle for introducing electrophilic warheads while the oxolane ring contributes to target selectivity.

In conclusion, tert-butyl N-3-amino-2-(2-methyloxolan-3-yl)propylcarbamate represents a valuable chemical entity with diverse applications in pharmaceutical research. Its demonstrated utility in multiple therapeutic areas, coupled with recent synthetic advancements, suggests it will remain an important tool in drug discovery efforts. Future research directions likely include further exploration of its structure-activity relationships and expansion of its applications to additional target classes.